Multidimensional Polymeric Materials

Solar cells offer clean and abundant power sources for directly photo-charging rechargeable batteries, which shows great potential for the development of integrated power supply. In order to deepen the understanding of the novel type of charging process, this research takes silicon solar cells and lithium cobalt oxide batteries as examples to compare the performance difference between photo-charging and conventional constant current charging in detail. Surprisingly, the photo-charging turns out to be superior in charging efficiency, polarization mitigation, and cyclic performance even with the intrinsic instability of the solar cells when compared with constant current charging mode. Finally, this research optimizes the calculation method of energy storage efficiency in the integrated power supply by calculating the actual power during the photo-charging process by recording the voltage and current change with time. Besides, the power matching degree is quantified by the ratio of η1____ to η1, providing new ideas for the matching method of solar cells and rechargeable batteries in integrated power supplies.

Lithium–sulfur (Li–S) batteries are one of the most competitive candidates for high-energy-density batteries. However, the high energy density and high reactivity of the lithium anode and sulfur cathode make the safety issues of Li–S batteries particularly prominent. Herein, an early warning strategy for the short circuits in Li–S batteries is explored by integrating an in-plane electron-conductive separator. The internal short circuits caused by lithium dendrites or manufacturing defects can be quickly and accurately predicted before catastrophic thermal runaway, with enough time to take rescue measures. The separator with high thermal conductivity also facilitates the heat dissipation of the cell, thus reducing the risk of thermal runaway under abuse. The fast and reliable early warning strategy based on the in-plane electron-conductive separator builds the Great Wall of active defense against inherently unsafe Li–S batteries.

To meet the needs of a rapidly expanding global population, farmers will need more fertilizers than ever before to maintain a steady supply of affordable, nutritious food. The formulation of controlled release fertilizers (CRF) to synchronize nutrient release according to the demand of plants has emerged as a viable solution to the current problems associated with the poor nutrient usage efficiency of fertilizers. Yet, the greatest obstacle that still stands in the way of broad use of CRF in agriculture is their expensive manufacturing costs. The first section of this analysis focuses on broad topics related to CRF. Afterward, the differences between several cost-effective raw materials and some of the production techniques used to make CRF are examined. Furthermore, the emerging field of “smart” coating materials, such as stimuli-responsive coatings, which can accurately tailor nutrients delivery to the demands of the vegetation, is discussed, and the most important research work that could lead to their extensive use in agriculture is pointed out. The purpose of this review is to provide a strong assessment of CRF's development over the past several years by highlighting innovations and providing in-depth analysis of prevailing patterns to better understand the future of agriculture.

The continuously increasing demands for energy storage devices for portable electronics and electric vehicles have aroused massive research interest in developing lithium–sulfur batteries (LSBs) with high energy density and long-term stability. Carbon nanotubes (CNTs), possessing numerous superior properties, are integrated into various components of LSBs for performance improvement. Nevertheless, a systematic and insightful issue-based study of their inherent roles in addressing the practical challenges of LSBs is lacking. There is a growing consensus that CNTs do not directly contribute to the specific capacity (i.e., being involved in the redox reactions with electron loss/gain), while their auxiliary roles, such as providing a conductive and mechanically reinforced framework for active materials, are of prime significance in regulating the electrochemical reaction, charge transport, and mass transfer in the system. In this paper, after briefly introducing the working principles of LSBs and the promising applicability of CNTs, current challenges in various components of LSBs are discussed with the corresponding CNT-based solutions, followed by an evaluation of the potential for commercializing CNT-involved LSBs. Finally, some future research directions are provided to improve the device performance further.

Single-use plastic straws are a significant environmental concern as they pollute the ecosystem and drastically harm humans and aquatic organisms. Paper straws, as an alternative have limitations such as weak mechanical properties, poor water stability, and the use of coatings or adhesives that hinder their biodegradability. The present study reports a facile approach for preparing mechanically robust, water-stable, and biodegradable straws using partially delignified and microwave (MW) treated bamboo. The MW-processed bamboo-based straws present water stability for up to 16 h and a contact angle of 87.8°, suggesting low wettability and water stability for long periods. The processed straws show improved tensile strength of 59.3 MPa, Young's modulus of 988 MPa, and a flexural strength of 13.9 MPa, along with >97% biodegradation (98 days). MW treatment is a rapid and low-cost strategy for physiochemical modification that can be used for the large-scale production of drinking straws from biomass. The life cycle analysis (LCA) shows that MW-irradiated bamboo straws generate 86.53% less global warming potential (GWP) impact during production and 91.8% less human health damage impact during end-of-life (EOL), compared to plastic straws. MW-treated drinking straws from bamboo can thus become a low-cost, eco-friendly, biodegradable, and sustainable alternative to paper and plastic straws.

Water electrolysis is a promising method for producing ultra-pure hydrogen as a sustainable energy source in the future. In this study, the use of a hollow-structured Fe-doped CoP with an abundance of phosphorus defects for both oxygen and hydrogen evolution reactions (OER and HER) is suggested. The as-prepared electrocatalyst has a low overpotential of 300 and 143 mV to achieve a current density of 10 mA cm−2 for the OER and HER, respectively. When the synthesized electrocatalyst is used as both anode and cathode in a water electrolyzer, the full cell requires a very small cell voltage of 1.63 V at 10 mA cm−2 and exhibits excellent stability for over 100 h. The excellent performance is due to the generation of numerous electrocatalytic active sites induced by introduction of structural defects such as Fe dopants and P vacancies, which modify the adsorption energy of reaction intermediates during water electrolysis. This study can offer new insights into the development of efficient precious metal-free electrocatalysts for production of renewable energy sources.

Organic supercapacitors are considered attractive alternatives to traditional inorganic-based charge storage devices due to their synthetic versatility, low cost, and environment-friendliness features. Photopolymerized anthraquinone-polydiacetylene is employed as a core component in high-performance asymmetric supercapacitors (ASCs). Specifically, interspersed polydiacetylene-anthraquinone/polyaniline (PANI) electrodes are prepared via drop-casting and used as cathodes in devices employing polypyrrole/reduced graphene oxide anodes using aqueous or ionic liquid electrolytes. The excellent electrochemical properties of the polydiacetylene-anthraquinone/PANI electrodes, specifically high capacitance (specific capacitance ≈720 F g−1 at 1 A g−1), long discharge time, and cycling stability, are ascribed to the superior redox profile of the anthraquinone and ambipolar charge transport associated with the polydiacetylene framework. The asymmetric supercapacitor prepared using the polydiacetylene-anthraquinone/PANI electrodes displays a high energy density of 36 Wh kg−1 at a power density of 995 W kg−1, underscoring possible utilization of the anthraquinone-polydiacetylene derivative in practical energy storage devices.

A series of anode materials with the general formula of Li2ZnTi3O8 (LZTO) and Li2-xZnTi3-xNbxO8 (x = 0.2, 0.4, and 0.5) (LZTNO) are designed. Different amount of high valence Nb5+ dopants not only reduces the content of lithium in LZTO but also alters the intrinsic characteristics of the composites, leading to optimized electrochemical performances. XRD, SEM, TEM, and XPS results suggest that Nb dopants are introduced successfully, but large amount of Nb5+ dopants (x > 0.2) result in the formation of ZnNb2O6 and TiO2. Owing to the small particle size and the improved structural stability, LZTNO-2 sample exhibits the best electrochemical performance, and it can deliver a charge/discharge capacity of 182.7/181.2 mAh g−1 at 1 A g−1 after 500 cycles, which is much higher than the value of LZTO (100.41/100.41 mAh g−1). The experiments suggest that the introduction of high valence dopants can effectively modulate the stoichiometry and lithium content of the anode materials, making the available vacant sites for subsequent intercalation of lithium obviously extended. Such a strategy is expected to be feasibly applied to other anode materials to enhance their specific capacity and electrochemical performances.

Energy harvesting from water flow or evaporation is recently reported exploiting carbon-based materials. The water-carbon dualism is at the base of this phenomenon thanks to a charge redistribution at the liquid/solid interface. Many kinds of approaches and nanomaterials are proposed for this purpose. The main properties under investigation are the surface functionalization and the porosity of carbon-based materials. In this context, the exploitation of a stacked graphene oxide (GO) membrane as layered nanochannels for water flow energy harvesting is proposed. At the best of this study's knowledge, GO membranes are never reported for this application. The flow is spontaneously induced by both capillarity and evaporation when part of the membrane is incubated in water. In this study, zero-energy is externally provided allowing sustainable energy production without sub-products. Different GO membranes are tested for this purpose reaching a maximum open circuit voltage of ≈450 mV and maximum current of ≈100 nA.